4-[(2-Methoxyethyl)(methyl)amino]benzoic acid

• IUPAC Name: 4-[2-methoxyethyl(methyl)amino]benzoic acid
• InChI: InChI=1S/C11H15NO3/c1-12(7-8-15-2)10-5-3-9(4-6-10)11(13)14/h3-6H,7-8H2,1-2H3,(H,13,14)
• InChI Key: RGNNSVNNEVOASM-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC)C1=CC=C(C=C1)C(=O)O
• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol

Description

“4-[(2-Methoxyethyl)(methyl)amino]benzoic acid” is a chemical compound with the CAS Number: 855199-07-4. It has a molecular weight of 195.22 and is a powder in its physical form.

Molecular Structure Analysis

The InChI code for “4-[(2-Methoxyethyl)(methyl)amino]benzoic acid” is 1S/C10H13NO3/c1-14-7-6-11-9-4-2-8 (3-5-9)10 (12)13/h2-5,11H,6-7H2,1H3, (H,12,13). This indicates that the molecule contains a total of 30 atoms, including 15 Hydrogen atoms, 11 Carbon atoms, 1 Nitrogen atom, and 3 Oxygen atoms.

Physical And Chemical Properties Analysis

“4-[(2-Methoxyethyl)(methyl)amino]benzoic acid” is a powder with a melting point of 159-161°C.

Safety and Hazards

This compound is associated with several hazard statements, including H302, H315, H319, and H335. These indicate that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Safety precautions include avoiding breathing dust, washing skin thoroughly after handling, and not eating, drinking, or smoking when using this product.

Synthesis routes and methods

Procedure details

To a solution (10 ml) of ethyl 4-[(2-methoxyethyl) (methyl)amino]benzoate (467 mg, 1.97 mmol) in methanol was added 1M aqueous sodium hydroxide solution (10 ml), and the mixture was stirred at 50° C. for 3 hrs. The reaction mixture was concentrated under reduced pressure, and water and diethyl ether were added to the residue. The organic layer was separated. The aqueous layer was neutralized with 1M hydrochloric acid (10 ml) and extracted with ethyl acetate. The extract was dried over anhydrous MgSO4 and concentrated under reduced pressure to give the title compound (340 mg, 82%) as a white solid.